Cas no 1379347-43-9 (Benzaldehyde, 4-bromo-5-fluoro-2-iodo-)

• Product Name: Benzaldehyde, 4-bromo-5-fluoro-2-iodo-
• CAS No: 1379347-43-9
• MF: C₇H₃BrFIO
• MW: 328.904997110367
• CID: 5159926
• Update Time: 2026-03-04

Benzaldehyde, 4-bromo-5-fluoro-2-iodo- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-bromo-5-fluoro-2-iodo-
• 4-bromo-5-fluoro-2-iodobenzaldehyde

• Inchi： 1S/C7H3BrFIO/c8-5-2-7(10)4(3-11)1-6(5)9/h1-3H
• InChI Key： QKTFYIVPEHVDKO-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(F)=C(Br)C=C1I

Additional information on Benzaldehyde, 4-bromo-5-fluoro-2-iodo-

Benzaldehyde, 4-bromo-5-fluoro-2-iodo- (CAS No. 1379347-43-9): A Comprehensive Guide

Benzaldehyde, 4-bromo-5-fluoro-2-iodo- (CAS No. 1379347-43-9) is a highly specialized halogenated aromatic aldehyde that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and material science. This compound, characterized by its unique substitution pattern of bromine, fluorine, and iodine atoms on the benzene ring, serves as a versatile building block for the development of advanced chemical entities. Its molecular formula is C₇H₃BrFIO, and it exhibits a molecular weight of 338.90 g/mol.

The 4-bromo-5-fluoro-2-iodobenzaldehyde structure is particularly notable for its role in cross-coupling reactions, which are pivotal in modern organic chemistry. Researchers frequently employ this compound in Suzuki-Miyaura and Sonogashira couplings, where its halogen atoms act as excellent leaving groups. The presence of multiple halogens also allows for selective functionalization, making it a valuable intermediate in the synthesis of complex molecules.

In the pharmaceutical industry, Benzaldehyde, 4-bromo-5-fluoro-2-iodo- is often utilized as a precursor for the development of biologically active compounds. Its structural motifs are found in various drug candidates targeting central nervous system (CNS) disorders and anti-inflammatory agents. Recent studies have highlighted its potential in the design of kinase inhibitors, which are crucial for cancer therapy.

The compound's physical and chemical properties are equally intriguing. It typically appears as a pale yellow to white crystalline solid with a melting point ranging between 120-125°C. Its solubility profile includes organic solvents such as dichloromethane (DCM), tetrahydrofuran (THF), and dimethyl sulfoxide (DMSO), but it is sparingly soluble in water. These properties make it suitable for various laboratory-scale reactions and industrial applications.

From an SEO perspective, users often search for terms like "4-bromo-5-fluoro-2-iodobenzaldehyde synthesis", "CAS 1379347-43-9 applications", and "halogenated benzaldehyde derivatives". These queries reflect the growing interest in custom synthesis and tailor-made chemical solutions. Additionally, the rise of green chemistry has spurred inquiries about eco-friendly halogenation methods and sustainable alternatives for such compounds.

The market dynamics for Benzaldehyde, 4-bromo-5-fluoro-2-iodo- are influenced by its demand in academic research and industrial R&D. Suppliers often highlight its high purity grades (≥97%) and batch-to-batch consistency, which are critical for reproducible results. Pricing trends indicate a steady increase due to its niche applications and limited commercial availability.

Handling and storage recommendations for this compound include keeping it in a cool, dry place away from light and moisture. While it is not classified as a hazardous material, standard laboratory precautions such as wearing gloves and safety goggles are advised during use. Proper ventilation is also recommended to minimize exposure to dust or vapors.

In conclusion, Benzaldehyde, 4-bromo-5-fluoro-2-iodo- (CAS No. 1379347-43-9) stands out as a multifaceted compound with broad utility in chemical synthesis and drug discovery. Its unique halogenation pattern and reactivity profile continue to inspire innovations across multiple scientific disciplines. As research progresses, this compound is likely to remain a cornerstone in the development of next-generation functional materials and therapeutic agents.